Cas no 1246217-34-4 (2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile)

2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile is a specialized organic compound featuring a phenolic hydroxyl group and a nitrile functionality, making it a versatile intermediate in fine chemical synthesis. Its tert-butyl substituent enhances steric hindrance, improving stability and selectivity in reactions. The compound’s structural design allows for applications in pharmaceuticals, agrochemicals, and advanced material synthesis, particularly where controlled reactivity or functional group compatibility is required. The presence of both electron-donating and electron-withdrawing groups enables tailored modifications, facilitating its use in cross-coupling and condensation reactions. High purity and consistent performance make it a reliable choice for research and industrial applications requiring precise molecular architecture.

2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile structure

1246217-34-4 structure

Product Name:2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile

CAS No:1246217-34-4

MF:C₁₄H₁₉NO

MW:217.306763887405

CID:842813

PubChem ID:59544165

Update Time:2025-05-28

2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile
- 2-(5-tert-butyl-2-hydroxyphenyl)-2-methylpropanenitrile
- Benzeneacetonitrile, 5-(1,1-dimethylethyl)-2-hydroxy-alpha,alpha-dimethyl-
- Benzeneacetonitrile, 5-(1,1-diMethylethyl)-2-hydroxy-α,α-diMethyl-
- DB-337675
- 1246217-34-4
- WLIHLHSPHAERGL-UHFFFAOYSA-N
- DTXSID30732347
- SCHEMBL768840
- Inchi： 1S/C14H19NO/c1-13(2,3)10-6-7-12(16)11(8-10)14(4,5)9-15/h6-8,16H,1-5H3
- InChI Key： WLIHLHSPHAERGL-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1C(C#N)(C)C)C(C)(C)C

Computed Properties

Exact Mass: 217.146664230g/mol
Monoisotopic Mass: 217.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44Å²

2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019110744-1g	2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile	1246217-34-4	95%	1g	$571.20	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763580-1g	2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile	1246217-34-4	98%	1g	￥4950.00	2024-08-09
Crysdot LLC	CD12169489-1g	2-(5-(tert-Butyl)-2-hydroxyphenyl)-2-methylpropanenitrile	1246217-34-4	95+%	1g	$668	2024-07-23